Cas no 899743-03-4 (N-(3,4-dichlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 899743-03-4
• MF: C₁₅H₁₃Cl₂N₅O₃
• MW: 382.201420545578
• CID: 5487083
• Update Time: 2025-07-18

N-(3,4-dichlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• N-(3,4-dichlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

• Inchi： 1S/C15H13Cl2N5O3/c16-11-2-1-9(5-12(11)17)20-13(24)7-21-8-18-14-10(15(21)25)6-19-22(14)3-4-23/h1-2,5-6,8,23H,3-4,7H2,(H,20,24)
• InChI Key： BHWXMCLXUIPGFH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(Cl)=C1)(=O)CN1C=NC2N(CCO)N=CC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3,4-dichlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Introduction to N-(3,4-dichlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 899743-03-4)

N-(3,4-dichlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 899743-03-4, belongs to a class of heterocyclic molecules that exhibit remarkable biological activity. The intricate structure of this molecule, featuring a pyrazolo[3,4-d]pyrimidine core appended with various functional groups, makes it a promising candidate for further investigation in medicinal chemistry.

The< b>3,4-dichlorophenyl moiety in the molecular structure is particularly noteworthy, as it introduces electron-withdrawing effects that can modulate the reactivity and binding properties of the compound. This feature is crucial for designing molecules that can interact effectively with biological targets. Additionally, the presence of a 1-(2-hydroxyethyl) group provides a hydrophilic extension, which can enhance solubility and bioavailability—key factors in drug development.

The pyrazolo[3,4-d]pyrimidine scaffold is a well-known pharmacophore in medicinal chemistry, known for its ability to engage with various biological receptors and enzymes. Research has shown that this scaffold can be modified to produce compounds with anti-inflammatory, anticancer, and antimicrobial properties. The oxo group at the 4-position and the acetamide moiety at the 5-position further contribute to the compound's complexity and potential biological activity.

In recent years, there has been a surge in interest regarding the development of novel heterocyclic compounds for therapeutic applications. The< b>N-(3,4-dichlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 899743-03-4) has been studied for its potential role in addressing various diseases. For instance, studies have indicated that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. The dichlorophenyl group's ability to interact with metal ions has also been explored as a means to enhance binding affinity.

The hydroxyethyl group not only influences solubility but also opens up possibilities for further derivatization. Researchers have been experimenting with different modifications of this group to optimize pharmacokinetic profiles. For example, replacing the hydroxyethyl moiety with other functional groups like amides or esters could lead to new derivatives with improved metabolic stability or target specificity.

Advances in computational chemistry have played a pivotal role in understanding the behavior of such complex molecules. Molecular modeling studies have been instrumental in predicting how N-(3,4-dichlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide interacts with biological targets at an atomic level. These simulations have helped researchers design more effective analogs by identifying key interactions and optimizing binding pockets.

The synthesis of this compound presents its own set of challenges due to its intricate structure. However, recent advancements in synthetic methodologies have made it more feasible to produce high-quality samples for research purposes. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have enabled chemists to isolate pure forms of this molecule for further investigation.

In conclusion,N-(3,4-dichlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 899743-03-4) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activity make it a valuable candidate for future drug development efforts. As research continues to uncover new applications and optimize synthetic routes，this compound is poised to play an important role in addressing unmet medical needs.